Cas no 42599-27-9 (1-methyl-2-oxoazetidine-3-carboxylic acid)

1-Methyl-2-oxoazetidine-3-carboxylic acid is a β-lactam-derived heterocyclic compound featuring a four-membered azetidine ring with a carboxylic acid substituent at the 3-position and a methyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of β-amino acids and peptidomimetics. Its rigid ring system enhances stereochemical control in reactions, while the carboxylic acid functionality allows for further derivatization. The compound is also of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules. High purity and well-defined stereochemistry ensure consistent performance in synthetic applications.

1-methyl-2-oxoazetidine-3-carboxylic acid structure

42599-27-9 structure

Product Name:1-methyl-2-oxoazetidine-3-carboxylic acid

CAS No:42599-27-9

MF:C₅H₇NO₃

MW:129.113981485367

MDL:MFCD19229327

CID:3983645

PubChem ID:12211349

Update Time:2025-05-27

1-methyl-2-oxoazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Azetidinecarboxylic acid, 1-methyl-2-oxo-
- 1-methyl-2-oxoazetidine-3-carboxylic acid
- CS-0056949
- SY041149
- MFCD19229327
- 42599-27-9
- SB22259
- 1-methyl-2-oxoazetidine-3-carboxylicacid
- P20405
- AKOS006379825
- BS-43203
- MDL： MFCD19229327
- Inchi： 1S/C5H7NO3/c1-6-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,8,9)
- InChI Key： YLTWUGQLRNFDQB-UHFFFAOYSA-N
- SMILES： O=C1C(C(=O)O)CN1C

Computed Properties

Exact Mass: 129.042593085g/mol
Monoisotopic Mass: 129.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 57.6Å²

1-methyl-2-oxoazetidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D635479-100mg	1-methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%	100mg	$255	2024-07-21
eNovation Chemicals LLC	D635479-250MG	1-methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%	250mg	$410	2024-07-21
eNovation Chemicals LLC	D635479-500MG	1-methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%	500mg	$680	2024-07-21
eNovation Chemicals LLC	D635479-1G	1-methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%	1g	$1020	2024-07-21
eNovation Chemicals LLC	D635479-5G	1-methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%	5g	$3070	2024-07-21
Chemenu	CM560965-100mg	1-Methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%+	100mg	$247	2023-02-02
Chemenu	CM560965-250mg	1-Methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%+	250mg	$396	2023-02-02
Chemenu	CM560965-500mg	1-Methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%+	500mg	$660	2023-02-02
Chemenu	CM560965-1g	1-Methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%+	1g	$989	2023-02-02
Chemenu	CM560965-5g	1-Methyl-2-oxoazetidine-3-carboxylic acid	42599-27-9	95%+	5g	$2966	2023-02-02